(E)-4-fluoro-2-(3-(thiophen-2-yl)acryloyl)phenyl morpholine-4-carboxylate

• IUPAC Name: [4-fluoro-2-[(E)-3-thiophen-2-ylprop-2-enoyl]phenyl] morpholine-4-carboxylate
• InChI: InChI=1S/C18H16FNO4S/c19-13-3-6-17(24-18(22)20-7-9-23-10-8-20)15(12-13)16(21)5-4-14-2-1-11-25-14/h1-6,11-12H,7-10H2/b5-4+
• InChI Key: MZTQKPJBNHGVFA-SNAWJCMRSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)F)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1COCCN1C(=O)OC2=C(C=C(C=C2)F)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C18H16FNO4S
• Molecular Weight: 361.4 g/mol

Description

(E)-4-fluoro-2-(3-(thiophen-2-yl)acryloyl)phenyl morpholine-4-carboxylate is a chemical compound that belongs to the class of morpholine carboxylates. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Halogen-Halogen Interactions in Metal Complexes

Research into the fluoro-phenyl-acrylic acids, which are structurally related to (E)-4-fluoro-2-(3-(thiophen-2-yl)acryloyl)phenyl morpholine-4-carboxylate, has led to the synthesis of new complexes. These complexes exhibit unique halogen-halogen interactions, particularly fluoro-fluoro contact, and have applications in understanding the structural and magnetic properties of metal-organic frameworks (Liu, Liu, & Li, 2011).

Biological Activity and Molecular Docking

A derivative of this compound, involving morpholine and fluoro-phenyl groups, has been synthesized and tested for biological activities like antibacterial, antioxidant, anti-TB, anti-diabetic, along with molecular docking studies for InhA protein. This research highlights the potential of such compounds in therapeutic applications (Mamatha S.V et al., 2019).

Antimicrobial Applications

Studies involving derivatives of fluoro-phenyl compounds similar to the (E)-4-fluoro variant have shown antimicrobial properties. These compounds were tested against various microorganisms, indicating their potential use in antimicrobial drug development (Arun, Reddy, & Rajkumar, 2003).

Synthesis and Evaluation as Anti-microbial Agents

Related fluoro-phenyl compounds have been synthesized and evaluated for their anti-microbial properties. This research contributes to the development of new antimicrobial agents (Manivannan, 2020).

KCNQ2 Potassium Channel Openers

A class of acrylamides, similar in structure to the queried compound, has been synthesized and evaluated as KCNQ2 potassium channel openers. These findings are significant for neurological and cardiac applications (Wu et al., 2004).

Synthesis and Surfactant Properties

New fluoroalkylated oligomers containing morpholino groups have been developed. These demonstrate solubility in both water and organic solvents, and have potential applications as non-ionic fluorinated amphiphilic oligosurfactants (Sawada et al., 1996).

Synthesis and Potential as Hepatitis B Inhibitors

A derivative of (E)-4-fluoro-2-(3-(thiophen-2-yl)acryloyl)phenyl morpholine-4-carboxylate has been synthesized and is being evaluated as a potential inhibitor of hepatitis B. This showcases the compound's application in antiviral drug development (Ivachtchenko et al., 2019).